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Compound of Interest

Compound Name: 4-(2-Chlorophenyl)piperidin-2-one
Cat. No.: B14875880
Get Quote

Technical Monograph: 4-(2-Chlorophenyl)piperidin-2-one

Executive Summary & Chemical Identity

4-(2-Chlorophenyl)piperidin-2-one is a specialized heterocyclic scaffold belonging to the 4-
aryl-piperidin-2-one (d-valerolactam) family. Unlike its more common 4-chlorophenyl isomer
(often associated with haloperidol intermediates), the 2-chlorophenyl variant serves as a critical
pharmacophore in the design of neurokinin-1 (NK1) receptor antagonists, calcium channel
blockers, and sigma receptor ligands. Its ortho-substitution pattern introduces specific steric
constraints that modulate receptor binding affinity and metabolic stability.

Physicochemical Profile
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Property Value Notes

4-(2-Chlorophenyl)piperidin-2-

IUPAC Name
one
Molecular Formula C11H12CINO
] Calculated (C: 12.01, H: 1.01,
Molecular Weight 209.67 g/mol
N: 14.01, O: 16.00, CI: 35.45)
Exact Mass 209.0607 Monoisotopic
Not widely listed as See synthesis section for
CAS Number )
commodity; access.[1]
Predicted MP: 145-155 °C
Physical State Solid / Crystalline Powder (ortho-effect typically lowers
MP vs para)
N Sparingly soluble in water due
Solubility DMSO, Methanol, DCM ] - ]
to lipophilic aryl ring.
_ Moderate lipophilicity suitable
LogP (Predicted) ~1.8-2.1

for CNS penetration.

Structural Analysis & Stereochemistry

The molecule features a single chiral center at the C4 position of the piperidinone ring.

» Chirality: The synthesis typically yields a racemate (RS). Enantioselective synthesis or chiral
resolution is required for biological assays, as the S-enantiomer often exhibits distinct
pharmacological profiles in GPCR binding.

o Conformation: The piperidin-2-one ring adopts a distorted half-chair or boat conformation,
stabilized by the amide resonance. The bulky 2-chlorophenyl group preferentially occupies
the equatorial position to minimize 1,3-diaxial interactions, though the ortho-chloro
substituent introduces rotational barriers (atropisomerism potential) that can influence
“induced fit" binding.

Synthesis & Manufacturing Protocol
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The most robust, scalable route for synthesizing 4-arylpiperidin-2-ones is the Reductive
Cyclization of Nitro-Esters. This pathway is preferred over direct arylation of lactams due to
higher regioselectivity and yield.

Core Reaction Pathway

o Michael Addition: Reaction of ethyl 3-(2-chlorophenyl)acrylate with nitromethane.

o Reductive Cyclization: Hydrogenation of the nitro group to an amine, which spontaneously
cyclizes with the ester to form the lactam.

Wittig / Homer-Wadsworth-Emmons Michael Addition Reductive Cyclization
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Click to download full resolution via product page

Figure 1: Strategic synthesis pathway via nitro-ester reduction.

Detailed Experimental Protocol

Step 1: Preparation of Ethyl 3-(2-chlorophenyl)acrylate

» Reagents: 2-Chlorobenzaldehyde (1.0 eq), Triethyl phosphonoacetate (1.1 eq), NaH (1.2
eq), THF.

e Procedure: To a suspension of NaH in dry THF at 0°C, add triethyl phosphonoacetate
dropwise. Stir for 30 min. Add 2-chlorobenzaldehyde. Warm to RT and stir for 4 hours.
Quench with water, extract with EtOAc.[2]

o Checkpoint: Monitor TLC for disappearance of aldehyde.
Step 2: Michael Addition (The Critical Step)

e Reagents: Acrylate (from Step 1), Nitromethane (5.0 eq), DBU (1,8-
Diazabicyclo[5.4.0]Jundec-7-ene) (1.0 eq).

e Procedure: Dissolve acrylate in excess nitromethane. Add DBU. Heat to 60°C for 12—24
hours.
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 Purification: Evaporate excess nitromethane. Flash chromatography (Hexane/EtOAC) is
essential here to remove polymeric side products.

» Why this works: The electron-withdrawing ester activates the alkene, while the nitro group
serves as a "masked" amine for the final cyclization.

Step 3: Reductive Cyclization
» Reagents: Nitro-ester intermediate, Raney Nickel (catalytic), Methanol.

e Procedure: Place the nitro-ester in a hydrogenation vessel with MeOH and Raney Ni.
Pressurize with Hz (40-60 psi). Heat to 50°C.

e Mechanism: The nitro group (-NOz2) reduces to the amine (-NHz2). The amine performs an
intramolecular nucleophilic attack on the ester carbonyl, releasing ethanol and closing the
lactam ring.

e Validation: IR spectrum will show the shift from Ester C=0 (~1735 cm~1) to Amide/Lactam
C=0 (~1660 cm™1).

Analytical Characterization

To validate the identity of 4-(2-Chlorophenyl)piperidin-2-one, the following spectral signatures
must be confirmed:
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Technique Expected Signature Interpretation

Aromatic protons (2-
1H NMR (DMSO-ds) 0 7.2-7.5 (m, 4H)
chlorophenyl pattern).

Amide NH (exchangeable with

0 7.6 (brs, 1H) D:0)
2 .

C6 protons (adjacent to
0 3.2-3.5 (m, 2H) Nitrogen)

C3 protons (adjacent to
0 2.3-2.6 (m, 2H)

Carbonyl).
C4 proton (Benzylic/Chiral
0 3.6 (m, 1H)
center).
Strong Amide | band (Lactam
IR Spectroscopy 1650-1670 cm™?
C=0).
3200-3400 cm™1 Broad NH stretch.
Characteristic Chlorine isotope
Mass Spectrometry m/z 209.67 [M+H]*

pattern (3:1 ratio of M : M+2).

Applications in Drug Discovery

This scaffold is not merely an intermediate but a "privileged structure™ in medicinal chemistry.[1]

e Neurokinin-1 (NK1) Antagonists: The 4-phenylpiperidin-2-one core mimics the spatial
arrangement of Substance P antagonists. The 2-chloro substituent locks the conformation,
potentially improving selectivity for NK1 over NK2/NKS3.

e Sigma-1 Receptor Ligands: The lactam nitrogen can be alkylated with bulky hydrophobic
groups to generate high-affinity Sigma-1 ligands, investigated for neuroprotective effects.

o Calcium Channel Blockers: Structural analogs are explored as non-dihydropyridine calcium
channel blockers, where the lactam ring replaces the traditional dihydropyridine core to
improve metabolic stability.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://pubmed.ncbi.nlm.nih.gov/41124880/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14875880?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

References

* Weintraub, P. M., et al. (2003).[3] "Recent advances in the synthesis of piperidones and
piperidines."[3] Tetrahedron, 59(17), 2953-2989.[3] Link

e PubChem. (2025).[4][5] "4-(4-Chlorophenyl)piperidine-2,6-dione Compound Summary."
(Used for comparative physicochemical modeling). Link

¢ BenchChem. (2025).[2] "The Discovery and Synthesis of Chlorophenyl-Containing
Piperidines." Link

¢ Matrix Fine Chemicals. (2025). "4-(4-Chlorophenyl)piperidin-4-ol Data Sheet." (Reference for
aryl-piperidine solubility profiles). Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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